Cyclohexanol

• CAS No.: 108-93-0
• Product Name: Cyclohexanol
• Molecular Formula: C6H11OH; C6H12O
• Molecular Weight: 100.16 g/mol
• IUPAC Name: cyclohexanol
• Standard InChI: InChI=1S/C6H12O/c7-6-4-2-1-3-5-6/h6-7H,1-5H2
• Standard InChIKey: HPXRVTGHNJAIIH-UHFFFAOYSA-N
• Impurities: Cyclohexane, benzene, cyclohexanone, and phenol
• SMILES: C1CCC(CC1)O
• Canonical SMILES: C1CCC(CC1)O
• Boiling Point: 322 °F at 760 mm Hg (NTP, 1992); 160.8 °C; 161.84 °C; 161 °C; 322°F
• Colorform: Colorless needles or viscous liquid; Hygroscopic crystals; Sticky solid or colorless to light-yellow liquid (above 77 degrees F)
• Density: 0.947 at 68 °F (USCG, 1999); d204 0.96; 0.9624 at 20 °C/4 °C; Relative density (water = 1): 0.96; 0.96
• Flash Point: 154 °F (NTP, 1992); 62.8 °C (closed cup); 67.8 °C (open cup); 68 °C c.c.; 154°F
• Melting Point: 73 °F (NTP, 1992); 25.4 °C; 25.93 °C; 23 °C; 77°F
• Physical Description: Cyclohexanol appears as a colorless liquid with a camphor-like odor. Soluble in most organic liquids. Flash point 154°F. May be toxic by inhalation or skin exposure. Vapors are narcotic in high concentrations. Irritates skin, eyes and mucus membranes. Used in making soap, lacquers, and plastics.; Liquid; OtherSolid; COLOURLESS HYGROSCOPIC LIQUID OR WHITE CRYSTALS WITH CHARACTERISTIC ODOUR.; Sticky solid or colorless to light-yellow liquid (above 77°F) with a camphor-like odor.
• Description: Cyclohexanol appears as a colorless liquid with a camphor-like odor. Soluble in most organic liquids. Flash point 154°F. May be toxic by inhalation or skin exposure. Vapors are narcotic in high concentrations. Irritates skin, eyes and mucus membranes. Used in making soap, lacquers, and plastics.; Cyclohexanol is an alcohol that consists of cyclohexane bearing a single hydroxy substituent. The parent of the class of cyclohexanols. It has a role as a solvent. It is a secondary alcohol and a member of cyclohexanols.; Monohydroxy derivatives of cyclohexanes that contain the general formula R-C6H11O. They have a camphorlike odor and are used in making soaps, insecticides, germicides, dry cleaning, and plasticizers.
• Solubility: Soluble (NTP, 1992); 42000 mg/L (at 10 °C); 3.6% (wt/wt) in water at 20 °C; miscible with ethyl acetate, linseed oil, petroleum solvents.; Soluble in ethanol, ethyl ether, acetone; miscible with benzene; slightly soluble in chloroform; In water, 4.3 g/100 g (4.3X10+4 mg/L) at 30 °C; 4.2 g/100 g (4.2X10+4 mg/L) at 10 °C; Solubility in water, g/100ml at 20 °C: 4; 4%
• Synonyms: 1-Cyclohexanol; Adronal; Adronol; Anol; Cyclohexyl Alcohol; Hexahydrophenol; Hexalin; Hexalin (Alcohol); Hydroxycyclohexane; NSC 403656; NSC 54711; Naxol; Hexahydrophenol
• Vapor Density: 3.5 (Air = 1); Relative vapor density (air = 1): 3.5
• Vapor Pressure: 5.17 mm Hg (USCG, 1999); 0.80 mmHg; 0.657 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.13; 5.17 mmHg; 1 mmHg
• PubChem Compound: 7966
• Last Modified: Nov 11 2021